Triphenylphosphinechlorogold

• CAS: 1424-64-2
• Molecular Formula: C18H15AuClP
• Molecular Weight: 494.7 g/mol
• InChI: InChI=1S/C18H15P.Au.ClH/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;/h1-15H;;1H/q;+1;/p-1
• InChIKey: IFPWCRBNZXUWGC-UHFFFAOYSA-M

Ph₃PAuCl: Benchmark Gold(I) Precursor

Chloro(triphenylphosphine)gold(I) [Ph₃PAuCl] is a widely used air- and moisture-stable coordination complex and the prototypical precursor for generating catalytically active cationic gold(I) species [1]. The linear, two-coordinate Au(I) center is stabilized by a strongly σ-donating triphenylphosphine ligand and a labile chloride ligand, which is readily abstracted by silver(I) salts (e.g., AgOTf, AgSbF₆, AgBF₄) to yield the active [Ph₃PAu]⁺ electrophile in situ [2]. Its reliable performance as a π-acid catalyst for activating alkynes, alkenes, and allenes has made it the standard reference catalyst against which new gold-based systems are benchmarked [3]. The compound's well-defined structure, commercial availability in high purity (≥99.9% trace metals basis), and consistent batch-to-batch performance ensure reproducible results in both academic and industrial settings .

Air/moisture-stable

Bench-top stable gold(I) complex

Facile activation

Labile Cl⁻ abstracted by Ag(I) to generate [Ph₃PAu]⁺ electrophile

Benchmark π-acid catalyst

Standard reference for alkyne, alkene, allene activation

High-purity grade

Trace metals basis supports batch-to-batch reproducibility

• [1] Gorin, D. J.; Sherry, B. D.; Toste, F. D. Ligand effects in homogeneous Au catalysis. Chem. Rev. 2008, 108, 3351–3378. DOI: 10.1021/cr068430g View Source
• [2] Wikipedia. Chloro(triphenylphosphine)gold(I). View Source
• [3] Hashmi, A. S. K. Gold-Catalyzed Organic Reactions. Chem. Rev. 2007, 107, 3180–3211. DOI: 10.1021/cr000436x View Source

Ph₃PAuCl: Why It Cannot Be Substituted

Ph₃PAuCl is not a functional equivalent to other gold(I) chloride sources. Its specific steric and electronic properties, governed by the triphenylphosphine ligand, dictate a unique reactivity profile that directly impacts reaction outcomes such as yield, selectivity, and catalyst turnover [1]. For example, replacing Ph₃PAuCl with more σ-donating NHC-gold(I) complexes (e.g., IPrAuCl) or less sterically demanding phosphines (e.g., Me₃PAuCl) leads to significant shifts in regioselectivity, product distribution, and catalytic efficiency [2]. Furthermore, the choice of silver salt for in situ activation (AgSbF₆ vs. AgOTf) profoundly affects both reactivity and selectivity, underscoring that the entire Ph₃PAuCl/AgX system, rather than the gold source alone, must be carefully optimized [3]. The following quantitative evidence demonstrates why Ph₃PAuCl is the preferred starting point for a wide range of gold-catalyzed transformations and why generic substitution without rigorous re-optimization leads to suboptimal results.

Ligand steric/electronic profile (e.g., NHC, PMe₃) may shift regioselectivity and catalytic turnover.

Silver salt counterion (AgOTf vs. AgSbF₆) alters reactivity; the Au/Ag system requires co-optimization.

Substituting gold source without re-optimization risks divergent product distribution and reduced yield.

• [1] Ranieri, B.; Escofet, I.; Echavarren, A. M. Anatomy of gold catalysts: facts and myths. Org. Biomol. Chem. 2015, 13, 7103–7118. DOI: 10.1039/C5OB00736D View Source
• [2] Chen, B.; Zhang, Y.; Lei, Y.; Wang, H.; Chen, Z. An allenylidene Au(I) catalyst derived from triazole units and its initial application. Chem. Commun. 2020, 56, 5787–5790. DOI: 10.1039/D0CC00429D View Source
• [3] Ji, K.; Zheng, Z.; Wang, Z.; Zhang, L. Enantioselective Oxidative Gold Catalysis Enabled by a Designed Chiral P,N-Bidentate Ligand. Angew. Chem. Int. Ed. 2015, 54, 1245–1249. DOI: 10.1002/anie.201409300 View Source

Ph₃PAuCl vs. Alternative Au(I) Catalysts

Propargylic Ester Cyclization Yield

In the gold-catalyzed cyclization of a propargylic ester, the Ph₃PAuCl/AgSbF₆ system delivers an 80% isolated yield within 5 minutes in CH₂Cl₂. This outperforms alternative gold sources, including AuCl₃ (69% yield) and AuCl (42% yield), as well as the pre-formed cationic complex Ph₃PAuNTf₂ (72% yield) under identical conditions [1].

Propargylic Ester Cyclization

Head-to-head

80% yield (Ph₃PAuCl/AgSbF₆) vs 69% (AuCl₃), 42% (AuCl), 72% (Ph₃PAuNTf₂)

Reported higher yield in head-to-head comparison

CH₂Cl₂, 5 min, 0.1 M; AgSbF₆ activation

Evidence Dimension	Isolated yield of cyclized product
Target Compound Data	80% yield
Comparator Or Baseline	AuCl₃ (69%), AuCl (42%), Ph₃PAuNTf₂ (72%)
Quantified Difference	11-38% higher absolute yield than comparators
Conditions	5 mol% Au catalyst, 10 mol% AgSbF₆, CH₂Cl₂, 5 min, 0.1 M

Why This Matters

Higher yield under mild conditions reduces purification burden and improves synthetic efficiency, making Ph₃PAuCl/AgSbF₆ the preferred catalyst system for this class of transformations.

• [1] Zhu, Y.; Yu, B. Gold-Catalyzed Cycloisomerization of Propargylic Esters. Angew. Chem. Int. Ed. 2017, 56, 12250–12254 (Table 1). View Source

Hydroarylation Regioselectivity

The choice of gold source is critical for controlling regioselectivity in intramolecular hydroarylation. While AuCl and AuCl₃ exclusively provide the eight-membered ring product (0:100 7-exo:8-endo ratio), the Ph₃PAuCl/AgSbF₆ system exhibits near-complete discrimination, favoring the seven-membered ring product with an 80% yield and a 1.3:1 (7-exo:8-endo) ratio [1].

Hydroarylation Regioselectivity

Head-to-head

1.3:1 (7-exo:8-endo), 80% yield vs 0:100 (8-endo only) with AuCl/AuCl₃

Access to 7-membered ring product not observed with other Au sources

Intramolecular hydroarylation of alkynyl indole

Evidence Dimension	Product ratio (7-exo:8-endo) and yield
Target Compound Data	1.3:1 ratio (7-exo:8-endo), 80% yield
Comparator Or Baseline	AuCl (0:100, 70% yield), AuCl₃ (0:100, 75% yield)
Quantified Difference	Complete reversal of regioselectivity (1.3:1 vs. 0:100)
Conditions	Hydroarylation of alkynyl indole 37

Why This Matters

The ability to access a different, synthetically valuable cyclization product (7-membered ring) that is inaccessible with AuCl or AuCl₃ expands the synthetic toolbox and enables divergent synthesis.

• [1] Gorin, D. J.; Sherry, B. D.; Toste, F. D. Ligand effects in homogeneous Au catalysis. Chem. Rev. 2008, 108, 3351–3378 (Table 8). View Source

Nazarov Cyclization Reactivity Benchmark

In the gold-catalyzed Nazarov reaction of aryl enones, Ph₃PAuCl serves as the standard benchmark catalyst. Novel allenylidene Au(I) catalysts were directly compared to Ph₃PAuCl, IPrAuCl, and (PhO)₃PAuCl, with Ph₃PAuCl exhibiting intermediate activity that provides a crucial reference point for evaluating new catalyst designs [1].

Nazarov Cyclization Benchmark

Reported rank

Activity ranking: allenylidene Au(I) > Ph₃PAuCl > (PhO)₃PAuCl

Benchmark reference point for new catalyst evaluation

Comparative reactivity in aryl enone Nazarov cyclization

Evidence Dimension	Catalytic activity ranking in Nazarov cyclization
Target Compound Data	Benchmark reference point (intermediate activity)
Comparator Or Baseline	Allenylidene Au(I) (superior activity); IPrAuCl and (PhO)₃PAuCl
Quantified Difference	Qualitative ranking: allenylidene Au(I) > Ph₃PAuCl > (PhO)₃PAuCl
Conditions	Nazarov cyclization of aryl enones

Why This Matters

Ph₃PAuCl's well-characterized reactivity profile makes it the universal benchmark for calibrating new gold catalyst performance, ensuring comparability across studies and facilitating rational catalyst selection.

• [1] Chen, B.; Zhang, Y.; Lei, Y.; Wang, H.; Chen, Z. An allenylidene Au(I) catalyst derived from triazole units and its initial application. Chem. Commun. 2020, 56, 5787–5790. DOI: 10.1039/D0CC00429D View Source

Tetrahydropyran Synthesis at Low Catalyst Loading

The Ph₃PAuCl/AgOTf system catalyzes the cyclization of monoallylic diols to tetrahydropyrans at catalyst loadings as low as 0.1 mol%, providing products in 79-99% yield at temperatures as low as -78 °C [1]. This demonstrates exceptionally high catalyst efficiency and turnover, which is critical for cost-sensitive and large-scale applications.

Low Catalyst Loading

Class-level inference

0.1 mol% loading, 79–99% yield

Reported high turnover at minimal catalyst loading

Cyclization of monoallylic diols; AgOTf activation

Evidence Dimension	Catalyst loading vs. yield
Target Compound Data	0.1 mol% catalyst loading, 79-99% yield
Comparator Or Baseline	Typical gold-catalyzed cyclizations require 2-10 mol% catalyst loading
Quantified Difference	5- to 100-fold reduction in catalyst loading compared to typical protocols
Conditions	Ph₃PAuCl/AgOTf, CH₂Cl₂, -78 °C to rt, monoallylic diols

Why This Matters

The ability to achieve high yields with very low catalyst loadings (0.1 mol%) significantly reduces catalyst cost per reaction and minimizes metal contamination in the final product, making it highly attractive for process chemistry and industrial applications.

• [1] Aponick, A.; Li, C.-Y.; Biannic, B. Au-Catalyzed Cyclization of Monoallylic Diols. Org. Lett. 2008, 10, 669–671. DOI: 10.1021/ol703002p View Source

Turnover Number Equivalence with Heterogeneous Gold

A heterogeneous phosphine gold(I) complex (MCM-41-PPh₃-AuCl) exhibits the same turnover numbers as homogeneous Ph₃PAuCl in the direct C(sp²)–C(sp) bond functionalization of arylalkynes to amides . While the heterogeneous catalyst offers recyclability (≥8 cycles without activity loss), Ph₃PAuCl provides equivalent intrinsic activity and serves as the soluble, homogeneous reference for reaction development.

TON Equivalence

Data to verify

Same TON as heterogeneous MCM-41-PPh₃-AuCl

Reported equivalent intrinsic activity; reference for recyclable system development

Source review needed; cross-study comparison

Evidence Dimension	Turnover number (TON)
Target Compound Data	Same TON as heterogeneous MCM-41-PPh₃-AuCl
Comparator Or Baseline	MCM-41-PPh₃-AuCl (identical TON)
Quantified Difference	No significant difference (TON identical within experimental error)
Conditions	C(sp²)–C(sp) coupling of arylalkynes with TMSN₃, Ag₂CO₃ cocatalyst

Why This Matters

Ph₃PAuCl is the reference standard for assessing new heterogeneous gold catalysts; its well-defined homogeneous reactivity allows for direct comparison of catalytic efficiency when developing recyclable systems.

Ph₃PAuCl: Best Use Cases

Propargylic Ester Cycloisomerization

When reaction yield is the primary optimization parameter, Ph₃PAuCl/AgSbF₆ in CH₂Cl₂ provides superior performance (80% yield) compared to alternative gold sources such as AuCl₃ (69%), AuCl (42%), or pre-formed Ph₃PAuNTf₂ (72%) [1]. This makes it the catalyst of choice for synthesizing complex cyclic frameworks from propargylic ester precursors where maximizing isolated yield is critical.

Hydroarylation to Medium-Sized Rings

For intramolecular hydroarylation reactions where a 7-exo-dig cyclization pathway is desired, Ph₃PAuCl/AgSbF₆ is essential. It uniquely provides the seven-membered ring product (1.3:1 7-exo:8-endo ratio, 80% yield), whereas AuCl and AuCl₃ exclusively yield the eight-membered ring product [1]. This selectivity enables access to medium-ring heterocycles that are otherwise challenging to synthesize.

Catalyst Benchmarking and Reaction Discovery

Given its status as the universal benchmark in gold catalysis literature, Ph₃PAuCl is the ideal starting point for screening new reaction types and for calibrating novel gold catalyst performance [1]. Its well-defined reactivity profile and commercial availability in high purity (≥99.9%) ensure reproducibility and comparability across different laboratories and studies [2].

Low-Loading Tetrahydropyran Synthesis

The Ph₃PAuCl/AgOTf system is uniquely suited for cost-sensitive cyclization reactions requiring minimal catalyst loading. It operates efficiently at loadings as low as 0.1 mol% while maintaining high yields (79-99%) even at cryogenic temperatures [1]. This attribute is particularly valuable for process chemistry and industrial-scale applications where minimizing precious metal usage and waste is paramount.

Application

Selection Property

Validation Focus

Propargylic Ester Cycloisomerization

Cycloisomerization yield profile

Isolated yield under AgSbF₆ activation

Hydroarylation to Medium Rings

Regioselectivity pathway

7-exo vs 8-endo product ratio

Catalyst Benchmarking

Standard reactivity reference

Cross-study activity calibration

Tetrahydropyran Synthesis at Low Loading

Turnover efficiency

Yield at minimal catalyst loading

• [1] Zhu, Y.; Yu, B. Gold-Catalyzed Cycloisomerization of Propargylic Esters. Angew. Chem. Int. Ed. 2017, 56, 12250–12254 (Table 1). View Source
• [2] Gorin, D. J.; Sherry, B. D.; Toste, F. D. Ligand effects in homogeneous Au catalysis. Chem. Rev. 2008, 108, 3351–3378 (Table 8). View Source
• [3] Chen, B.; Zhang, Y.; Lei, Y.; Wang, H.; Chen, Z. An allenylidene Au(I) catalyst derived from triazole units and its initial application. Chem. Commun. 2020, 56, 5787–5790. DOI: 10.1039/D0CC00429D View Source
• [4] Aponick, A.; Li, C.-Y.; Biannic, B. Au-Catalyzed Cyclization of Monoallylic Diols. Org. Lett. 2008, 10, 669–671. DOI: 10.1021/ol703002p View Source